5-Cyano-N-[4-(4-Methylpiperazin-1-Yl)-2-Piperidin-1-Ylphenyl]furan-2-Carboxamide

• IUPAC Name: 5-cyano-N-[4-(4-methylpiperazin-1-yl)-2-piperidin-1-ylphenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H27N5O2/c1-25-11-13-26(14-12-25)17-5-7-19(20(15-17)27-9-3-2-4-10-27)24-22(28)21-8-6-18(16-23)29-21/h5-8,15H,2-4,9-14H2,1H3,(H,24,28)
• InChI Key: UUPPIQKPNBIUKY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=C(C=C2)NC(=O)C3=CC=C(O3)C#N)N4CCCCC4
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

This compound, also known as c-Fms-IN-1, is a FMS kinase inhibitor. It has a molecular weight of 393.49. The IUPAC name is 5-cyano-N-(4-(4-methylpiperazin-1-yl)-2-(piperidin-1-yl)phenyl)furan-2-carboxamide.

Molecular Structure Analysis

The linear formula of this compound is C22H27N5O2. The InChI code is 1S/C22H27N5O2/c1-25-11-13-26(14-12-25)17-5-7-19(20(15-17)27-9-3-2-4-10-27)24-22(28)21-8-6-18(16-23)29-21/h5-8,15H,2-4,9-14H2,1H3,(H,24,28).

Physical And Chemical Properties Analysis

The compound has a calculated partition coefficient (clogD7.4) of 1.6, which promotes blood-brain barrier permeability. Its boiling point is predicted to be 537.6±50.0 °C.

Scientific Research Applications

Intramarrow Hematopoiesis

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Neuroinflammation Imaging

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ALS Research

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Mechanism of Action

Target of Action

The primary target of 5-Cyano-N-[4-(4-Methylpiperazin-1-Yl)-2-Piperidin-1-Ylphenyl]furan-2-Carboxamide, also known as c-Fms-IN-1, is the c-Fms kinase . The c-Fms kinase is a type III receptor tyrosine kinase, encoded by the proto-oncogene fms . It is specifically expressed in osteoclasts and myelomonocytic-lineage cells, such as monocytes and macrophages .

Mode of Action

c-Fms-IN-1 interacts with its target, the c-Fms kinase, by inhibiting its activity . This inhibition occurs at the molecular level, where c-Fms-IN-1 binds to the kinase, preventing it from phosphorylating other proteins and thus disrupting the signaling pathways that it regulates .

Biochemical Pathways

The inhibition of c-Fms kinase by c-Fms-IN-1 affects several biochemical pathways. The c-Fms kinase and its ligand CSF-1 play important roles in the proliferation, growth, and differentiation of tumor-associated macrophages . By inhibiting c-Fms, c-Fms-IN-1 disrupts these processes, potentially leading to a decrease in the growth and survival of these cells .

Result of Action

The result of c-Fms-IN-1’s action is the disruption of the normal functioning of cells that express the c-Fms kinase. This includes a variety of malignant and inflammatory diseases where c-Fms is abnormally expressed . By inhibiting the activity of c-Fms, c-Fms-IN-1 can potentially slow the growth of these diseases.

Synthesis routes and methods I

Procedure details

The procedure of Example 4, step (c) was followed using 304 mg (1.00 mmol) 1-methyl-4-(4-nitro-3-piperidin-1-yl-phenyl)-piperazine (as prepared in the previous step) and 304 mg of 10% palladium on carbon (50% by weight water) to prepare the intermediate aniline (4-(4-methyl-piperazin-1-yl)-2-piperidin-1-yl-phenylamine) along with 140 mg (1.02 mmol) of 5-cyanofuran-2-carboxylic acid (as prepared in Example 1), 178 μL (2.04 mmol) of oxalyl chloride, 10 μL of anh DMF, and 267 μL (1.53 mmol) of DIEA to perform the amide coupling. The resulting residue was chromatographed on a 20-g silica SPE column with 2-5% EtOH-dichloromethane to afford, after slow concentration from EtOAc-hexane (1:1), 232 mg (59%) of the title compound as a yellow solid: 1H-NMR (CDCl3; 400 MHz): δ 9.53 (br s, 1H), 8.32 (d, 1H, J=8.9 Hz), 7.25 (d, 1H, J=3.7 Hz, partially obscured by CHCl3 peak), 7.21 (d, 1H, J=3.7 Hz), 6.80 (d, 1H, J=2.7 Hz), 6.73 (dd, 1H, J=8.9, 2.7 Hz), 3.20 (m, 4H), 2.85 (m, 4H), 2.59 (m, 4H), 2.36 (s, 3H), 1.80 (m, 4H), and 1.65 (br m, 2H). Mass spectrum (ESI, m/z): Calcd. for C22H27N5O2, 394.2 (M+H), found 394.2.

Synthesis routes and methods II

Procedure details